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Compound of Interest

Compound Name: 5-Pentylcyclohexane-1,3-dione

Cat. No.: B100022 Get Quote

Application Notes and Protocols: 5-
Pentylcyclohexane-1,3-dione
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 5-Pentylcyclohexane-1,3-dione. It also outlines its primary application as a

chemical intermediate and includes a general experimental protocol for its use in synthesis.

Introduction
5-Pentylcyclohexane-1,3-dione is a diketone that serves as a valuable precursor in organic

synthesis. Its most notable application is in the synthesis of Olivetol, a key intermediate in the

production of various cannabinoids, including synthetic analogs of Tetrahydrocannabinol (THC).

[1] Due to its chemical properties and applications, proper handling and storage procedures are

essential to ensure the safety of laboratory personnel and the integrity of the compound.

Properties of 5-Pentylcyclohexane-1,3-dione
The following table summarizes the key physical and chemical properties of 5-
Pentylcyclohexane-1,3-dione.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b100022?utm_src=pdf-interest
https://www.benchchem.com/product/b100022?utm_src=pdf-body
https://www.benchchem.com/product/b100022?utm_src=pdf-body
https://en.wikipedia.org/wiki/Olivetol
https://www.benchchem.com/product/b100022?utm_src=pdf-body
https://www.benchchem.com/product/b100022?utm_src=pdf-body
https://www.benchchem.com/product/b100022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₈O₂

Molecular Weight 182.26 g/mol [2]

CAS Number 18456-88-7[2]

Appearance Solid (at standard conditions)

Boiling Point 298.9 °C at 760 mmHg[3]

Flash Point 111.6 °C[3]

Density 0.977 g/cm³[3]

Solubility Soluble in a variety of organic solvents.

Safety and Handling
GHS Hazard Classification:

H318: Causes serious eye damage.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P317: Get medical help.[2]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
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Skin Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

Respiratory Protection: In case of dust formation or when working in a poorly ventilated area,

a NIOSH-approved respirator is recommended.

Engineering Controls
Work with 5-Pentylcyclohexane-1,3-dione in a well-ventilated area, preferably in a

chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Spill and Leak Procedures
In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert, non-combustible material (e.g., sand,

earth) and place it in a suitable container for disposal.

For large spills, contain the spill and contact environmental health and safety personnel.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation

develops and persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.
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Storage Procedures
Store in a tightly closed container in a dry and well-ventilated place.

Keep in a cool, dark place away from incompatible materials such as strong oxidizing

agents.

Recommended storage temperature is room temperature.

Application: Synthesis of Olivetol
A primary application of 5-Pentylcyclohexane-1,3-dione is its use as a starting material for the

synthesis of 5-Pentylbenzene-1,3-diol, commonly known as Olivetol. Olivetol is a crucial

precursor in the synthesis of various cannabinoids.

General Experimental Protocol: Aromatization to
Olivetol
This protocol describes a general method for the aromatization of 5-Pentylcyclohexane-1,3-
dione to Olivetol. Note: This is a generalized procedure and may require optimization based on

specific laboratory conditions and desired yield/purity.

Materials:

5-Pentylcyclohexane-1,3-dione

Palladium on carbon (Pd/C) catalyst (e.g., 10%)

High-boiling point solvent (e.g., diphenyl ether)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for reflux and distillation

Heating mantle

Magnetic stirrer
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 5-Pentylcyclohexane-1,3-dione and the high-boiling point solvent.

Inert Atmosphere: Purge the system with an inert gas to remove oxygen.

Catalyst Addition: Carefully add the Pd/C catalyst to the reaction mixture.

Heating: Heat the mixture to reflux under a continuous flow of inert gas. The reaction

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Reaction Completion: Once the reaction is complete (typically after several hours), cool the

mixture to room temperature.

Catalyst Removal: Filter the reaction mixture to remove the Pd/C catalyst.

Product Isolation: The Olivetol can be isolated from the high-boiling point solvent by vacuum

distillation or other suitable purification techniques such as column chromatography.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as the chemical itself.

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 5-
Pentylcyclohexane-1,3-dione.
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Preparation Handling

Storage & Disposal

Emergency Procedures
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(H318: Serious Eye Damage)
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Exposure

Store in Tightly Sealed Container
(Cool, Dry, Well-Ventilated)

Dispose of Waste
(According to Regulations)

Contain and Clean Up Spill
(Wear appropriate PPE)

Administer First Aid
(Eye wash, Skin wash) Seek Medical Attention
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Safe handling workflow for 5-Pentylcyclohexane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for 5-
Pentylcyclohexane-1,3-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100022#safe-handling-and-storage-procedures-for-5-
pentylcyclohexane-1-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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